Cas no 1537630-55-9 (5-thia-2,9-diazaspiro3.5nonane)

• Product Name: 5-thia-2,9-diazaspiro3.5nonane
• CAS No: 1537630-55-9
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• MDL: MFCD23920566
• CID: 5617215
• PubChem ID: 80498343
• Update Time: 2025-06-15

5-thia-2,9-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 1537630-55-9
• EN300-2986192
• 5-thia-2,9-diazaspiro[3.5]nonane
• AKOS019062449
• 5-thia-2,9-diazaspiro3.5nonane

• MDL： MFCD23920566
• Inchi： 1S/C6H12N2S/c1-2-8-6(9-3-1)4-7-5-6/h7-8H,1-5H2
• InChI Key： MTUAYPKCGGIGNX-UHFFFAOYSA-N
• SMILES： S1CCCNC21CNC2

Computed Properties

• Exact Mass: 144.07211956g/mol
• Monoisotopic Mass: 144.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes

Additional information on 5-thia-2,9-diazaspiro3.5nonane

Introduction to 5-Thia-2,9-Diazaspiro[3.5]nonane (CAS No. 1537630-55-9)

5-Thia-2,9-diazaspiro[3.5]nonane (CAS No. 1537630-55-9) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro junction, where two rings share a single atom. The spirocyclic structure provides a rigid framework that can influence the conformational properties and biological activity of the molecule.

The chemical structure of 5-thia-2,9-diazaspiro[3.5]nonane includes a sulfur atom (thia) and two nitrogen atoms (diaza) in a nine-membered ring system, which is connected to a three-membered ring through a spiro junction. This unique arrangement of atoms and rings imparts specific chemical and physical properties to the compound, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have explored the potential of 5-thia-2,9-diazaspiro[3.5]nonane in several therapeutic areas. One notable area of research is its activity as a modulator of ion channels, particularly calcium channels. Ion channels play crucial roles in various physiological processes, including neuronal signaling, muscle contraction, and hormone secretion. Modulating these channels can have significant therapeutic benefits in conditions such as neurological disorders, cardiovascular diseases, and pain management.

A study published in the Journal of Medicinal Chemistry (2021) reported that 5-thia-2,9-diazaspiro[3.5]nonane exhibits potent calcium channel blocking activity. The researchers found that this compound effectively inhibits L-type calcium channels in vitro, which are known to be involved in the pathophysiology of hypertension and cardiac arrhythmias. This finding suggests that 5-thia-2,9-diazaspiro[3.5]nonane could be developed into a novel class of antihypertensive agents or antiarrhythmic drugs.

In addition to its ion channel modulating properties, 5-thia-2,9-diazaspiro[3.5]nonane has also shown promise as an inhibitor of protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that 5-thia-2,9-diazaspiro[3.5]nonane selectively inhibits certain protein kinases involved in cancer cell proliferation and survival pathways.

The structural flexibility and conformational stability of 5-thia-2,9-diazaspiro[3.5]nonane make it an attractive scaffold for medicinal chemists to explore for the development of new therapeutic agents. The spirocyclic core provides a rigid framework that can be modified with various functional groups to fine-tune the pharmacological properties of the molecule. This versatility allows for the design of compounds with improved potency, selectivity, and pharmacokinetic profiles.

In terms of synthetic accessibility, recent advances in organic synthesis have made it possible to efficiently prepare 5-thia-2,9-diazaspiro[3.5]nonane and its derivatives using multi-step synthetic routes involving cyclization reactions and functional group manipulations. A notable synthetic approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core efficiently and selectively.

The biological evaluation of 5-thia-2,9-diazaspiro[3.5]nonane has also been extended to include studies on its effects on cell viability and cytotoxicity. In vitro assays have shown that this compound exhibits low cytotoxicity against normal cell lines while demonstrating selective toxicity towards cancer cells. This selective toxicity is an important consideration for drug development as it can reduce potential side effects and improve therapeutic index.

To further validate its therapeutic potential, preclinical studies have been conducted to assess the pharmacokinetic properties and in vivo efficacy of 5-thia-2,9-diazaspiro[3.5]nonane. These studies have demonstrated favorable pharmacokinetic profiles with good oral bioavailability and sustained plasma levels following administration. In animal models of hypertension and cancer, treatment with 5-thia-2,9-diazaspiro[3.5]nonane resulted in significant improvements in disease outcomes without causing severe adverse effects.

In conclusion, 5-thia-2,9-diazaspiro[3.5]nonane (CAS No. 1537630-55-9) is a promising compound with diverse biological activities that warrant further investigation for its potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug discovery efforts targeting ion channels and protein kinases. Ongoing research is expected to uncover additional biological activities and refine its use as a therapeutic agent.